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Compound of Interest

Compound Name: Tungsten trifluoride

Cat. No.: B13753153 Get Quote

CAS Number: 51621-17-1

Molecular Formula: WF₃

Molecular Weight: 240.84 g/mol

This technical guide provides a comprehensive overview of tungsten trifluoride (WF₃),

consolidating the limited available information and offering context through related tungsten

compounds. This document is intended for researchers, scientists, and professionals in drug

development who are interested in the properties, synthesis, and potential applications of this

lesser-known tungsten halide.

Physicochemical Properties
Quantitative data for tungsten trifluoride is scarce in publicly available literature. The following

table summarizes its basic computed properties. For context, properties of the more well-

documented tungsten hexafluoride (WF₆) are included.
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Property Tungsten Trifluoride (WF₃)
Tungsten Hexafluoride
(WF₆)

CAS Number 51621-17-1[1] 7783-82-6

Molecular Formula F₃W F₆W

Molecular Weight 240.84 g/mol [1] 297.83 g/mol

Appearance Not well-documented Colorless gas

Melting Point Not well-documented 2.3 °C

Boiling Point Not well-documented 17.5 °C

Water Solubility Likely decomposes Decomposes

Synthesis and Characterization
Detailed experimental protocols for the synthesis of pure tungsten trifluoride are not readily

found in the literature. However, general methods for the preparation of transition metal

trifluorides and the fluorination of tungsten compounds suggest potential synthetic routes. One

possibility is the controlled fluorination of a tungsten(III) precursor, such as tungsten(III) chloride

(WCl₃), or the controlled reduction of a higher tungsten fluoride like tungsten hexafluoride

(WF₆).

Hypothetical Experimental Protocol: Fluorination of
Tungsten(III) Chloride
This protocol is a generalized procedure based on common fluorination reactions of metal

chlorides and has not been specifically validated for tungsten trifluoride.

Objective: To synthesize tungsten trifluoride by reacting tungsten(III) chloride with a mild

fluorinating agent.

Materials:

Tungsten(III) chloride (WCl₃)

Anhydrous hydrogen fluoride (HF) or another suitable fluorinating agent (e.g., XeF₂)
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Inert gas (Argon or Nitrogen)

Solvent (e.g., anhydrous acetonitrile)

Schlenk line and glassware

Temperature-controlled reaction vessel

Procedure:

Under an inert atmosphere, suspend tungsten(III) chloride in the chosen anhydrous solvent

in a reaction vessel.

Cool the mixture to a low temperature (e.g., -78 °C) to control the reaction rate.

Slowly introduce a stoichiometric amount of the fluorinating agent to the cooled suspension

with vigorous stirring.

Allow the reaction mixture to slowly warm to room temperature and continue stirring for

several hours.

Monitor the reaction progress by taking aliquots for analysis (e.g., IR or NMR spectroscopy, if

soluble intermediates are formed).

Upon completion, remove the solvent and any volatile byproducts under vacuum.

The resulting solid should be handled and stored under an inert atmosphere to prevent

hydrolysis and oxidation.

Characterization:

The synthesized product would require thorough characterization to confirm the formation of

tungsten trifluoride. Recommended analytical techniques include:

X-ray Powder Diffraction (XRPD): To determine the crystal structure and phase purity.

X-ray Photoelectron Spectroscopy (XPS): To confirm the +3 oxidation state of tungsten and

the presence of fluorine.
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Infrared (IR) Spectroscopy: To identify W-F vibrational modes.

Elemental Analysis: To determine the empirical formula.

Caption: Hypothetical workflow for the synthesis and characterization of tungsten trifluoride.

Potential Applications in Drug Development and
Biological Systems
While there is no specific research on the application of tungsten trifluoride in drug

development, the broader class of tungsten compounds has garnered interest for its potential

therapeutic and diagnostic uses. It is important to note that the biological effects of tungsten

and its compounds are a subject of ongoing research, with some studies indicating potential

toxicity and even carcinogenic properties[2][3].

Tungsten's high atomic number makes it a candidate for use as a contrast agent in X-ray-

based imaging modalities. Furthermore, tungsten-based nanoparticles and polyoxometalates

have been explored for their antiviral and anticancer activities[1]. The proposed mechanisms of

action for some tungsten compounds in cancer therapy involve the induction of apoptosis and

the inhibition of key signaling pathways.

The diagram below illustrates a generalized view of how tungsten compounds might be

leveraged in cancer therapy, based on existing research on various tungsten-containing

molecules. This is a conceptual representation and is not specific to tungsten trifluoride.
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Caption: Conceptual overview of potential roles of tungsten compounds in cancer therapy.

Conclusion
Tungsten trifluoride remains a poorly characterized compound within the family of tungsten

halides. While its fundamental properties have been computed, detailed experimental data on

its synthesis, reactivity, and potential applications, particularly in the life sciences, are

conspicuously absent from current scientific literature. The information presented in this guide

is based on the limited available data and inferences drawn from the chemistry of related

compounds. Further experimental investigation is necessary to fully elucidate the properties

and potential of tungsten trifluoride for applications in research and development.

Researchers interested in this compound should proceed with caution, employing robust

analytical techniques to validate their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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